Cas no 807615-03-8 (1H-Indole-3-acetic acid, 1-(3,4-difluorobenzoyl)-5-hydroxy-2-methyl-)

• Product name: 1H-Indole-3-acetic acid, 1-(3,4-difluorobenzoyl)-5-hydroxy-2-methyl-
• CAS No: 807615-03-8
• MF: C₁₈H₁₃NO₄F₂
• MW: 345.29692
• CID: 705066
• PubChem ID: 59029100

1H-Indole-3-acetic acid, 1-(3,4-difluorobenzoyl)-5-hydroxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-acetic acid, 1-(3,4-difluorobenzoyl)-5-hydroxy-2-methyl-
• 2-[1-(3,4-difluorobenzoyl)-5-hydroxy-2-methylindol-3-yl]acetic acid
• 807615-03-8
• NMHGDVAXUBOZLH-UHFFFAOYSA-N
• SCHEMBL5559908
• DTXSID90730884
• [1-(3,4-difluorobenzoyl)-5-hydroxy-2-methyl-1H-indol-3-yl]acetic acid

• Inchi： InChI=1S/C18H13F2NO4/c1-9-12(8-17(23)24)13-7-11(22)3-5-16(13)21(9)18(25)10-2-4-14(19)15(20)6-10/h2-7,22H,8H2,1H3,(H,23,24)
• InChI Key： NMHGDVAXUBOZLH-UHFFFAOYSA-N
• SMILES： CC1=C(C2=C(N1C(=O)C3=CC(=C(C=C3)F)F)C=CC(=C2)O)CC(=O)O

Computed Properties

• Exact Mass: 345.08126422g/mol
• Monoisotopic Mass: 345.08126422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 79.5Ų